5-(2-methoxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione

• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 5-(2-methoxyphenyl)-8,8-dimethyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-2,4,6-trione
• InChI: InChI=1S/C20H21N3O4/c1-20(2)8-11-15(12(24)9-20)14(10-6-4-5-7-13(10)27-3)16-17(21-11)22-19(26)23-18(16)25/h4-7,14H,8-9H2,1-3H3,(H3,21,22,23,25,26)
• InChI Key: YGZZOJWGYGJUBA-UHFFFAOYSA-N
• Isomeric SMILES: CC1(CC2=C(C(C3=C(N2)N=C(N=C3O)O)C4=CC=CC=C4OC)C(=O)C1)C
• SMILES: CC1(CC2=C(C(C3=C(N2)NC(=O)NC3=O)C4=CC=CC=C4OC)C(=O)C1)C

Description

5-(2-methoxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione, also known as MQT, is a heterocyclic compound that has gained significant interest in the scientific community due to its potential therapeutic applications. MQT has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects. In

Mechanism of Action

The exact mechanism of action of 5-(2-methoxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione is not fully understood. However, it has been proposed that this compound exerts its biological effects by modulating various signaling pathways. For example, this compound has been found to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation and immune responses. This compound has also been shown to activate the p53 pathway, which plays a critical role in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory, anti-tumor, and anti-viral effects, this compound has also been found to exhibit antioxidant properties. This compound has been shown to scavenge free radicals and protect cells from oxidative stress. Additionally, this compound has been found to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-(2-methoxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione in lab experiments is its broad range of biological activities. This compound has been shown to exhibit anti-inflammatory, anti-tumor, anti-viral, and antioxidant effects, making it a versatile compound for studying various biological processes. Additionally, the synthesis method for this compound is relatively straightforward, making it easily accessible for researchers. However, one limitation of using this compound in lab experiments is its potential toxicity. While this compound has been shown to be relatively non-toxic in vitro, further studies are needed to determine its safety and efficacy in vivo.

Future Directions

There are several potential future directions for research on 5-(2-methoxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione. One area of interest is the development of this compound-based therapies for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo, as well as its potential applications in the treatment of neurodegenerative diseases. Finally, the development of novel synthesis methods for this compound may lead to the discovery of new analogs with improved biological activities.

Synthesis Methods

5-(2-methoxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione can be synthesized using a multi-step process that involves the reaction of 2-methoxybenzaldehyde with ethyl acetoacetate to form 5-(2-methoxyphenyl)-3-oxo-2,3-dihydro-1H-pyrimidine-4-carboxylic acid ethyl ester. This intermediate is then reacted with dimethylamine and formaldehyde to form this compound.

Scientific Research Applications

5-(2-methoxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione has been extensively studied for its potential therapeutic applications. In vitro studies have shown that this compound exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to exhibit anti-tumor effects by inducing apoptosis in cancer cells. Additionally, this compound has been shown to have anti-viral effects against herpes simplex virus type 1 (HSV-1) and human cytomegalovirus (HCMV).